Cas no 156543-42-9 (1H-Pyrazol-5-ol,1-ethyl-3-methyl-4-nitroso-)

• Product Name: 1H-Pyrazol-5-ol,1-ethyl-3-methyl-4-nitroso-
• CAS No: 156543-42-9
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• CID: 107511
• PubChem ID: 10080601
• Update Time: 2025-04-18

1H-Pyrazol-5-ol,1-ethyl-3-methyl-4-nitroso- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol,1-ethyl-3-methyl-4-nitroso-
• 2-ethyl-5-methyl-4-nitroso-1H-pyrazol-3-one
• 156543-42-9
• 156543-41-8
• 1H-Pyrazol-5-ol, 1-ethyl-3-methyl-4-nitroso-
• 3H-Pyrazol-3-one, 2-ethyl-1,2-dihydro-5-methyl-4-nitroso-

• Inchi： 1S/C6H9N3O2/c1-3-9-6(10)5(8-11)4(2)7-9/h7H,3H2,1-2H3
• InChI Key： OFQBEIMNTZFBHB-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NN1CC)N=O

Computed Properties

• Exact Mass: 155.06957
• Monoisotopic Mass: 155.069476538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 67.48

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Pyrazolines Pyrazolones